1-benzyl-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2,3-dimethyl-1H-indole-5-carboxamide

• Molecular Formula: C27H25N3OS
• Molecular Weight: 439.6 g/mol
• IUPAC Name: 1-benzyl-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2,3-dimethylindole-5-carboxamide
• InChI: InChI=1S/C27H25N3OS/c1-17-18(2)30(16-19-8-4-3-5-9-19)24-13-12-20(14-22(17)24)26(31)29-27-23(15-28)21-10-6-7-11-25(21)32-27/h3-5,8-9,12-14H,6-7,10-11,16H2,1-2H3,(H,29,31)
• InChI Key: ZCRXLYUKWVLFRP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C2=C1C=C(C=C2)C(=O)NC3=C(C4=C(S3)CCCC4)C#N)CC5=CC=CC=C5)C

Description

• This compound is a complex organic molecule with a long name, so let’s break it down:
  • The core structure is an indole ring (a bicyclic aromatic system) with a benzothiophene fused to it.
  • The benzyl group is attached to the nitrogen atom of the indole ring.
  • The cyano group (CN) is present at the 3-position of the benzothiophene.
  • The carboxamide group (-CONH₂) is attached to the 5-position of the indole ring.
• Overall, this compound combines features from indoles, benzothiophenes, and amides.
• It may have interesting pharmacological properties due to its structural complexity.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• Unfortunately, detailed information on the mechanism of action for this specific compound is lacking.
• Hypothetically, it could interact with cellular receptors, enzymes, or other biomolecules due to its complex structure.

Comparison with Similar Compounds

Similar Compounds: